Cas no 1468650-99-8 (2,2-difluoro-1-(4-phenylphenyl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(4-phenylphenyl)ethan-1-ol
• CAS No: 1468650-99-8
• MF: C₁₄H₁₂F₂O
• MW: 234.241291046143
• CID: 5915860
• PubChem ID: 79016598
• Update Time: 2025-05-19

2,2-difluoro-1-(4-phenylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• α-(Difluoromethyl)[1,1'-biphenyl]-4-methanol
• 2,2-difluoro-1-(4-phenylphenyl)ethan-1-ol
• AKOS017550560
• EN300-1871646
• 1468650-99-8
• GRNFYXLDQOTUMG-UHFFFAOYSA-N
• alpha-(Difluoromethyl)-4-phenylbenzyl alcohol

• Inchi： 1S/C14H12F2O/c15-14(16)13(17)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9,13-14,17H
• InChI Key： GRNFYXLDQOTUMG-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C2C=CC=CC=2)=CC=1)(O)C(F)F

Computed Properties

• Exact Mass: 234.08562133g/mol
• Monoisotopic Mass: 234.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2,2-difluoro-1-(4-phenylphenyl)ethan-1-ol

Comprehensive Overview of 2,2-Difluoro-1-(4-phenylphenyl)ethan-1-ol (CAS No. 1468650-99-8)

2,2-Difluoro-1-(4-phenylphenyl)ethan-1-ol (CAS No. 1468650-99-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. The presence of difluoro groups and a biphenyl moiety makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies and precision medicine.

The compound's molecular structure, featuring a hydroxyl group and fluorine atoms, contributes to its polarity and potential hydrogen-bonding capabilities. These characteristics are critical in medicinal chemistry, where solubility and binding affinity are paramount. Recent studies highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) of drug candidates, a hot topic in pharmaceutical R&D. Additionally, its lipophilicity can be fine-tuned for blood-brain barrier penetration, a key focus area for neurodegenerative disease treatments.

In material science, 2,2-difluoro-1-(4-phenylphenyl)ethan-1-ol serves as a building block for liquid crystals and OLED materials. The rigid biphenyl core and fluorine substitution enhance thermal stability and electron transport properties, addressing the industry's need for high-performance display technologies. With the rise of flexible electronics and wearable devices, this compound's derivatives are being investigated for their optical and mechanical performance under stress conditions.

Synthetic routes to CAS No. 1468650-99-8 often involve palladium-catalyzed cross-coupling or nucleophilic fluorination, reflecting advancements in green chemistry and catalytic efficiency. Environmental concerns have spurred interest in solvent-free reactions and microwave-assisted synthesis, which reduce waste and energy consumption. These methods align with the sustainable chemistry trends dominating academic and industrial discussions.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with ICH guidelines for pharmaceutical intermediates. The push for quality-by-design (QbD) in manufacturing has increased demand for reliable reference standards like 2,2-difluoro-1-(4-phenylphenyl)ethan-1-ol, particularly in regulatory submissions.

Market analysts note growing procurement of fluorinated building blocks like this compound, driven by expanding biotech startups and contract research organizations (CROs). Its patent landscape reveals applications in cancer immunotherapy and autoimmune disorders, connecting it to trending healthcare investments. Furthermore, its stability under accelerated degradation conditions makes it suitable for long-term formulation studies.

Future research directions may explore its chiral derivatives for asymmetric catalysis or enzyme inhibition, capitalizing on the stereoelectronic effects of fluorine. As AI-driven drug design gains traction, computational studies on this compound's conformational flexibility could unlock novel structure-activity relationships (SAR). These developments position CAS No. 1468650-99-8 as a compound of enduring relevance in cutting-edge scientific innovation.